(E)-3-(3,5-dimethoxystyryl)quinoxalin-2-ol

• IUPAC Name: 3-[(E)-2-(3,5-dimethoxyphenyl)ethenyl]-1H-quinoxalin-2-one
• InChI: InChI=1S/C18H16N2O3/c1-22-13-9-12(10-14(11-13)23-2)7-8-17-18(21)20-16-6-4-3-5-15(16)19-17/h3-11H,1-2H3,(H,20,21)/b8-7+
• InChI Key: VCXQQYKXSMWKPY-BQYQJAHWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C=CC2=NC3=CC=CC=C3NC2=O)OC
• Isomeric SMILES: COC1=CC(=CC(=C1)/C=C/C2=NC3=CC=CC=C3NC2=O)OC
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

(E)-3-(3,5-dimethoxystyryl)quinoxalin-2-ol, also known as DMQX, is a synthetic compound that belongs to the quinoxaline family. It is a potent antagonist of ionotropic glutamate receptors, which are involved in neuronal signaling and synaptic plasticity. DMQX has been widely used in scientific research to investigate the role of glutamate receptors in various physiological and pathological conditions.

Scientific Research Applications

Metabolism and Biomonitoring

• Macromolecular Adduct Formation and Metabolism : Research on heterocyclic amines like MeIQx and PhIP, structurally related to (E)-3-(3,5-dimethoxystyryl)quinoxalin-2-ol, reveals their formation during the cooking of meat and fish. Studies using accelerator mass spectrometry (AMS) show dose-dependent protein and DNA adduct levels in rodents and suggest that rodent models may not accurately represent human responses to these compounds, indicating a potential area for further research in understanding the metabolism and effects of similar compounds (Turteltaub et al., 1999).
• Biomonitoring of Amine Metabolites : A study on MeIQx, a heterocyclic aromatic amine, explores its metabolism and the quantification of its N2-glucuronide conjugate in human urine, providing a methodology that could be relevant for studying the metabolism and biological monitoring of related compounds (Stillwell et al., 1999).

Health Implications and Carcinogenicity

• Dietary Heterocyclic Amines and Lung Cancer Risk : A case-control study investigates the association between dietary intake of heterocyclic amines, such as MeIQx, and lung cancer risk. This research highlights the potential carcinogenicity of such compounds and suggests that consumption of these amines may be associated with increased risk of lung cancer, particularly in nonsmokers and light/moderate smokers (Sinha et al., 2000).
• Carcinogenic Presence in Urine and Dialysate : Studies report the presence of carcinogenic heterocyclic amines like MeIQx in the urine of healthy volunteers and in the dialysate from patients with uremia, highlighting the widespread human exposure to these compounds and their potential health implications (Ushiyama et al., 1991; Yanagisawa et al., 1986).

Pharmacological and Therapeutic Potential

• Ampakine Treatment in Schizophrenia : A study on L-(quinoxalin-6-ylcarbonyl)piperidine (CX516), a modulator of the AMPA receptor, explores its use as a single agent in the treatment of schizophrenia. This research provides insight into the pharmacological properties of quinoxaline derivatives, which could be relevant for understanding the broader therapeutic potential of related compounds like (E)-3-(3,5-dimethoxystyryl)quinoxalin-2-ol (Marenco et al., 2002).